Cas no 125541-18-6 (8-Azabicyclo[3.2.1]octane,8-methyl-3-(1-piperidinyl)-)

8-Azabicyclo[3.2.1]octane,8-methyl-3-(1-piperidinyl)- structure
125541-18-6 structure
Product Name:8-Azabicyclo[3.2.1]octane,8-methyl-3-(1-piperidinyl)-
CAS No:125541-18-6
MF:C13H24N2
MW:208.343063354492
CID:103536
PubChem ID:10798430
Update Time:2025-04-18

8-Azabicyclo[3.2.1]octane,8-methyl-3-(1-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

    • 8-Azabicyclo[3.2.1]octane,8-methyl-3-(1-piperidinyl)-
    • EXO-3-(1-PIPERDINYL)TROPANE
    • DTXSID501186252
    • (3-exo)-8-Methyl-3-(1-piperidinyl)-8-azabicyclo[3.2.1]octane
    • 125541-18-6
    • (1R,5S)-8-methyl-3-piperidin-1-yl-8-azabicyclo[3.2.1]octane
    • 177721-67-4
    • Inchi: 1S/C13H24N2/c1-14-11-5-6-12(14)10-13(9-11)15-7-3-2-4-8-15/h11-13H,2-10H2,1H3/t11-,12+,13?
    • InChI Key: MVSSXDKAQLWYQO-FUNVUKJBSA-N
    • SMILES: N1(C)[C@H]2CC[C@@H]1CC(C2)N1CCCCC1

Computed Properties

  • Exact Mass: 208.19400
  • Monoisotopic Mass: 208.193948774g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 6.5Ų

Experimental Properties

  • PSA: 6.48000
  • LogP: 1.97330

8-Azabicyclo[3.2.1]octane,8-methyl-3-(1-piperidinyl)- Related Literature

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